2-Oxo-4-propan-2-ylimidazolidine-4-carboxylic acid
Description
“2-Oxo-4-propan-2-ylimidazolidine-4-carboxylic acid” is also known as "2-Imidazolidone-4-carboxylic acid" . It has an empirical formula of C4H6N2O3 and a molecular weight of 130.10 .
Molecular Structure Analysis
The molecular structure of “2-Oxo-4-propan-2-ylimidazolidine-4-carboxylic acid” can be represented by the SMILES stringOC(=O)C1CNC(=O)N1 . This represents a cyclic structure with a carboxylic acid group and an imidazolidone ring . Physical And Chemical Properties Analysis
The compound has a melting point of 184-186 °C (dec.) (lit.) . It is stored at a temperature of 2-8°C .Future Directions
properties
IUPAC Name |
2-oxo-4-propan-2-ylimidazolidine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2O3/c1-4(2)7(5(10)11)3-8-6(12)9-7/h4H,3H2,1-2H3,(H,10,11)(H2,8,9,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HRBDMECNWHELPU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1(CNC(=O)N1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Oxo-4-propan-2-ylimidazolidine-4-carboxylic acid | |
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